methyl 4-({[5-oxo-3-(trifluoromethyl)-1,5-dihydro-4H-pyrazol-4-yliden]methyl}amino)benzenecarboxylate

• IUPAC Name: methyl 4-[[3-oxo-5-(trifluoromethyl)-1,2-dihydropyrazol-4-yl]methylideneamino]benzoate
• InChI: InChI=1S/C13H10F3N3O3/c1-22-12(21)7-2-4-8(5-3-7)17-6-9-10(13(14,15)16)18-19-11(9)20/h2-6H,1H3,(H2,18,19,20)
• InChI Key: MCFVPJFLLJZVMJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N=CC2=C(NNC2=O)C(F)(F)F
• Molecular Formula: C13H10F3N3O3
• Molecular Weight: 313.23 g/mol

Description

Methyl 4-({[5-oxo-3-(trifluoromethyl)-1,5-dihydro-4H-pyrazol-4-yliden]methyl}amino)benzenecarboxylate is a useful research compound. Its molecular formula is C13H10F3N3O3 and its molecular weight is 313.236. The purity is usually 95%.
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Scientific Research Applications

Hydrogen-Bonded Structures and Crystal Engineering

Research has shown that compounds similar to methyl 4-({[5-oxo-3-(trifluoromethyl)-1,5-dihydro-4H-pyrazol-4-yliden]methyl}amino)benzenecarboxylate exhibit unique hydrogen-bonded structures, which are crucial for understanding molecular interactions and designing new materials with desired properties. For instance, studies on derivatives have revealed hydrogen-bonded chains and sheets in their crystal structures, providing insights into the charge-separated structures and the role of hydrogen bonding in molecular assembly (Portilla et al., 2007).

Synthesis and Antimicrobial Activities

The compound and its derivatives have been synthesized and evaluated for antimicrobial activities, showcasing their potential in developing new antimicrobial agents. For example, novel pyrazole and pyrazolone derivatives have been synthesized and tested for their efficacy against various microbial strains, demonstrating significant antimicrobial properties (Al‐Azmi & Mahmoud, 2020).

Antihyperglycemic Agents

Compounds structurally related to this compound have been investigated for their potential as antihyperglycemic agents, contributing to our understanding of new classes of compounds that can modulate glucose levels in diabetic models (Kees et al., 1996).

Characterization and Biological Activity

The synthesis and characterization of derivatives have been extensively studied, with a focus on their biological activities, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. This research is vital for the development of new therapeutic agents with broad pharmacological applications (Küçükgüzel et al., 2013).

Molecular and Spectroscopic Analysis

Detailed molecular and spectroscopic analyses of these compounds help in understanding their electronic structure, reactivity, and potential applications in various fields, including material science and drug design (Govindasamy & Gunasekaran, 2015).